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CAS No.:

Cat. No.:

\

CP-316819
865877-58-3

B7826027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the stability and recommended

storage conditions for the glycogen phosphorylase inhibitor, CP-316819. The included

protocols are designed to guide researchers in assessing the stability of this compound under

various stress conditions, ensuring the integrity and reliability of experimental results.

Chemical and Physical Properties of CP-316819

CP-316819, with the chemical name 5-chloro-N-[(1S,2R)-2-hydroxy-3-
(methoxymethylamino)-3-oxo-1-(phenylmethyl)propyl]-1H-indole-2-carboxamide, is a potent

inhibitor of glycogen phosphorylase.[1][2] A summary of its key chemical and physical

properties is presented in Table 1.
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Property Value Reference
Molecular Formula C21H22CIN304 [1]
Molecular Weight 415.9 g/mol [1]
Appearance A solid [1]

Purity >98%

DMSO: 40 mg/mL, Ethanol:

Solubility Solibl
oluble

CAS Number 186392-43-8

Recommended Storage Conditions

Proper storage of CP-316819 is crucial to maintain its stability and ensure its efficacy in
research applications. The recommended storage conditions for both the solid compound and
solutions are summarized in Table 2.

Storage Recommended

Form ) Reference
Temperature Duration

Solid -20°C > 4 years

Solid Room Temperature Stable (short-term)

Stock Solution (-80°C)  -80°C Up to 6 months

Stock Solution (-20°C)  -20°C Up to 1 month

Note: For long-term storage, it is highly recommended to store the solid compound at -20°C.
When preparing stock solutions, it is advisable to aliquot the solution into single-use vials to
avoid repeated freeze-thaw cycles.

Stability Profile and Potential Degradation Pathways

CP-316819 contains several functional groups that may be susceptible to degradation under
certain conditions, including an indole ring, a carboxamide linkage, a secondary alcohol, and
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an N-methoxy-N-methylamide group. The potential degradation pathways are illustrated in the

diagram below.

Potential Degradation Pathways of CP-316819

Overall structure

Carboxylic Acid and Amine Fragments N-oxide, Hydroxylated Indole Radical-mediated Products Isomerization/Fragmentation Products

Click to download full resolution via product page

Caption: Potential degradation pathways of CP-316819.

Experimental Protocols for Stability Assessment

To assess the stability of CP-316819, forced degradation studies should be performed
according to the International Council for Harmonisation (ICH) guidelines. These studies
expose the drug substance to various stress conditions to identify potential degradation
products and establish stability-indicating analytical methods.

General Workflow for Forced Degradation Studies

The following diagram outlines the general workflow for conducting forced degradation studies
on CP-316819.
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Forced Degradation Workflow

Expose to Stress Conditions
(Acid, Base, Oxidizing Agent,
Heat, Light)
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Caption: General workflow for forced degradation studies.

Protocol for Forced Degradation Studies

This protocol describes the conditions for hydrolytic, oxidative, photolytic, and thermal stress
testing of CP-316819.

Materials:
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 CP-316819

e HPLC grade methanol and water

e Hydrochloric acid (HCI), Sodium hydroxide (NaOH), Hydrogen peroxide (H202)

e HPLC system with UV detector

e pH meter

» Photostability chamber

e Oven

Procedure:

» Preparation of Stock Solution: Prepare a stock solution of CP-316819 in methanol at a
concentration of 1 mg/mL.

» Hydrolytic Degradation:

o Acidic: To 1 mL of the stock solution, add 1 mL of 0.1 N HCI. Keep at room temperature for
24 hours.

o Basic: To 1 mL of the stock solution, add 1 mL of 0.1 N NaOH. Keep at room temperature
for 24 hours.

o Neutral: To 1 mL of the stock solution, add 1 mL of HPLC grade water. Keep at room
temperature for 24 hours.

o After the incubation period, neutralize the acidic and basic solutions before HPLC
analysis.

o Oxidative Degradation:

o To 1 mL of the stock solution, add 1 mL of 3% H202. Keep at room temperature for 24
hours, protected from light.
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e Photolytic Degradation:

o Expose a thin layer of solid CP-316819 and a solution (1 mg/mL in methanol) to light
providing an overall illumination of not less than 1.2 million lux hours and an integrated
near-ultraviolet energy of not less than 200 watt-hours/square meter.

o A control sample should be kept in the dark under the same conditions.
e Thermal Degradation:

o Expose solid CP-316819 to dry heat at 60°C for 24 hours in an oven.
o Sample Analysis:

o Analyze all stressed samples, along with an unstressed control, using the stability-
indicating HPLC-UV method described below.

Stability-Indicating HPLC-UV Method

This method is designed to separate CP-316819 from its potential degradation products.

Parameter Condition
Column C18 (e.g., 4.6 x 250 mm, 5 pm)
Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

0-5 min: 30% B5-25 min: 30-70% B25-30 min;

Gradient 70% B30-31 min: 70-30% B31-35 min: 30% B
Flow Rate 1.0 mL/min

Detection Wavelength 280 nm

Injection Volume 10 pyL

Column Temperature 30°C

Summary of Expected Stability Data
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The following table summarizes the hypothetical results from the forced degradation studies.

This data is for illustrative purposes to demonstrate the type of information that can be obtained

from such studies.

. Expected Potential
Stress Reagent/Condi . . .
o . Duration Degradation Degradation
Condition tion
(%) Products
o ) Hydrolysis of
Acidic Hydrolysis 0.1 N HCI 24 hours 15-25% o
amide linkages
) ) Hydrolysis of
Basic Hydrolysis 0.1 N NaOH 24 hours 20-30% o
amide linkages
N-oxides,
Oxidation 3% H202 24 hours 10-20% hydroxylated
indole
o Photolytic
1.2 million lux
Photolysis - 5-15% cleavage
hours
products
Isomers, minor
Thermal 60°C 24 hours <5% ]
degradation
Conclusion

CP-316819 is a stable compound when stored under the recommended conditions. However, it

is susceptible to degradation under hydrolytic, oxidative, and photolytic stress. The provided

protocols offer a framework for researchers to assess the stability of CP-316819 and to develop

and validate stability-indicating analytical methods. Adherence to these guidelines will ensure

the quality and reliability of data generated using this important research compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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